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Compound of Interest

Compound Name: NR12S

Cat. No.: B15553162 Get Quote

Providing essential safety and logistical information for the proper disposal of the fluorescent

lipid probe NR12S, this guide offers procedural, step-by-step guidance to ensure the safety of

laboratory personnel and the protection of the environment. In the absence of a specific Safety

Data Sheet (SDS) for NR12S, these procedures are based on established best practices for

the disposal of laboratory chemical waste and information on structurally related compounds.

Key Data for Disposal Considerations
For safe handling and disposal, it is crucial to be aware of the known properties of NR12S. The

following table summarizes key quantitative data for this compound.
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Property Value Source

Chemical Name

3-((3-((9-(Diethylamino)-5-oxo-

5H-benzo[a]phenoxazin-2-

yl)oxy)propyl)(dodecyl)

(methyl)ammonio)propane-1-

sulfonate

Tocris Bioscience

Molecular Formula C₃₉H₅₇N₃O₆S Tocris Bioscience

Molecular Weight 695.96 g/mol Tocris Bioscience

Appearance Solid Inferred

Solubility Soluble in DMSO Tocris Bioscience

Shipped As Non-hazardous chemical MedKoo Biosciences

Experimental Protocols for Safe Disposal
The following protocols provide a detailed methodology for the safe disposal of NR12S waste.

These procedures are designed to minimize risk and ensure compliance with general

laboratory waste regulations.

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE when handling NR12S, including a laboratory coat, safety

glasses with side shields, and chemical-resistant gloves (e.g., nitrile).

2. Waste Segregation and Collection:

Solid Waste:

Collect solid NR12S waste, such as contaminated personal protective equipment (gloves,

weighing paper), in a designated, leak-proof, and clearly labeled hazardous waste

container.

The label should include the words "Hazardous Waste," the full chemical name "NR12S,"

and the date of accumulation.
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Liquid Waste:

Collect liquid waste containing NR12S, such as unused solutions or rinsates, in a

dedicated, sealed, and chemically compatible container.

Do not mix NR12S waste with other chemical waste streams unless compatibility has

been verified.

The container must be labeled with "Hazardous Waste," the chemical name, and an

approximate concentration of NR12S.

Sharps Waste:

Any sharps contaminated with NR12S (e.g., needles, pipette tips) must be disposed of in a

designated sharps container that is puncture-resistant and leak-proof.

3. Storage of Chemical Waste:

Store the hazardous waste containers in a designated satellite accumulation area within the

laboratory.

Ensure the storage area is secure, well-ventilated, and away from sources of ignition or

incompatible materials.

Keep waste containers tightly sealed except when adding waste.

4. Final Disposal Procedure:

Arrange for the collection of the NR12S hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal

contractor.

Do not dispose of NR12S down the drain or in the regular trash.[1][2]

Follow all local, state, and federal regulations for the disposal of chemical waste.[1][3]

Visualizing the Disposal Workflow
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The following diagram illustrates the decision-making process and logical flow for the proper

disposal of NR12S waste in a laboratory setting.

Waste Generation Waste Identification & Segregation

Waste Collection

Waste Storage

Final Disposal

NR12S Waste Generated Solid Waste? Liquid Waste?
No

Collect in Labeled
Solid Waste Container

Yes

Sharps Waste?

No

Collect in Labeled
Liquid Waste Container

Yes

Collect in Labeled
Sharps Container

Yes

Arrange for EHS Pickup

No (End)

Store in Designated
Satellite Accumulation Area

Click to download full resolution via product page

NR12S Disposal Workflow

Disclaimer: The information provided here is intended as a guide and is based on general

laboratory safety principles. It is not a substitute for a formal hazardous waste management

program. Always consult your institution's specific safety protocols and the supplier of the

chemical for definitive guidance on proper disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Prudent Disposal of NR12S: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15553162#nr12s-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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